3-(acetylamino)-N-(3-methoxyphenyl)benzamide

• IUPAC Name: 3-acetamido-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C16H16N2O3/c1-11(19)17-13-6-3-5-12(9-13)16(20)18-14-7-4-8-15(10-14)21-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: KGGJZBXXNQKVRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

3-(acetylamino)-N-(3-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 284.11609238 g/mol and the complexity rating of the compound is 373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural and Theoretical Analysis

A novel compound similar in structure, 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, was extensively analyzed using X-ray single crystal diffraction, IR spectroscopy, and quantum chemical computation. This research highlighted the compound's molecular geometry, vibrational frequencies, and electronic properties, including HOMO and LUMO energies. Theoretical calculations, such as molecular electrostatic potential (MEP) surface maps, were also employed to estimate the chemical reactivity of the molecule. This compound exhibited antioxidant properties determined using DPPH free radical scavenging tests, suggesting potential applications in material science and pharmacology for similar structures (Demir et al., 2015).

Pharmacological Potential

Research into benzamide derivatives has revealed their pharmacological significance, including anticonvulsant activities. For instance, 2-acetamido-N-benzyl-2-(methoxyamino)acetamides were studied for their stereochemical properties and potential anticonvulsant activities. These compounds exhibited varying degrees of activity, which was attributed to their molecular features. Such studies underscore the potential of benzamide derivatives in the development of new pharmacological agents (Camerman et al., 2005).

Histone Deacetylase Inhibition

Compounds like CI-994, which is structurally related to 3-(acetylamino)-N-(3-methoxyphenyl)benzamide, have been identified as histone deacetylase (HDAC) inhibitors. These inhibitors play a crucial role in epigenetic regulation by inducing hyperacetylation of histones in cells, which can lead to the activation of genes that suppress tumor growth. The inhibition of HDAC by such compounds suggests their potential application in cancer therapy (Kraker et al., 2003).

Material Science Applications

The electrophilic cyclization of benzamide derivatives to produce novel compounds indicates potential applications in material science. For example, the synthesis of 2,7-bis-N,N-dimethylaminochalcogenoxanthen-9-ones via electrophilic cyclization has been demonstrated, showcasing the versatility of benzamide derivatives in synthesizing new materials with potentially unique properties (Valle et al., 2005).